Cas no 82720-22-7 (Benzenemethanol,4-chloro-a-ethynyl-a-methyl-)

Benzenemethanol,4-chloro-a-ethynyl-a-methyl- structure
82720-22-7 structure
Product name:Benzenemethanol,4-chloro-a-ethynyl-a-methyl-
CAS No:82720-22-7
MF:C10H9ClO
MW:180.630861997604
CID:731441
PubChem ID:225149

Benzenemethanol,4-chloro-a-ethynyl-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-chloro-a-ethynyl-a-methyl-
    • 2-(4-chlorophenyl)but-3-yn-2-ol
    • DTXSID30279828
    • NSC14255
    • NSC-14255
    • SCHEMBL4271577
    • AKOS014245298
    • 82720-22-7
    • Inchi: InChI=1S/C10H9ClO/c1-3-10(2,12)8-4-6-9(11)7-5-8/h1,4-7,12H,2H3
    • InChI Key: WSXYENQOYIPGFY-UHFFFAOYSA-N
    • SMILES: CC(C#C)(C1=CC=C(C=C1)Cl)O

Computed Properties

  • Exact Mass: 180.0341926g/mol
  • Monoisotopic Mass: 180.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

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